Cas no 2090957-00-7 (4-Amino-2-bromo-6-fluorobenzoic acid)

• Product Name: 4-Amino-2-bromo-6-fluorobenzoic acid
• CAS No: 2090957-00-7
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• CID: 6189567
• PubChem ID: 131517554
• Update Time: 2025-06-30

4-Amino-2-bromo-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7473202
• 4-amino-2-bromo-6-fluorobenzoic acid
• 2090957-00-7
• 4-Amino-2-bromo-6-fluorobenzoic acid

• Inchi： 1S/C7H5BrFNO2/c8-4-1-3(10)2-5(9)6(4)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key： CRDLTDWYRGULLL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(=O)O)F)N

Computed Properties

• Exact Mass: 232.94877g/mol
• Monoisotopic Mass: 232.94877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-Amino-2-bromo-6-fluorobenzoic acid

4-Amino-2-bromo-6-fluorobenzoic Acid: A Comprehensive Overview

The compound 4-Amino-2-bromo-6-fluorobenzoic acid, with the CAS number 2090957-00-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group at the 4-position, a bromine atom at the 2-position, and a fluorine atom at the 6-position on a benzoic acid backbone. The presence of these substituents imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in various research domains.

Recent studies have highlighted the potential of 4-Amino-2-bromo-6-fluorobenzoic acid in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anticancer agents. The bromine and fluorine substituents are known to enhance the molecule's lipophilicity, which is a critical factor in drug design for improving bioavailability and target specificity.

In addition to its pharmacological applications, 4-Amino-2-bromo-6-fluorobenzoic acid has been investigated for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel materials for catalysis and sensing applications. Recent advancements in this area have demonstrated its utility in creating highly selective sensors for environmental monitoring, particularly for heavy metal ions such as lead and mercury.

The synthesis of 4-Amino-2-bromo-6-fluorobenzoic acid involves a multi-step process that typically begins with the bromination of a fluorinated benzoic acid derivative. The introduction of the amino group at the 4-position is achieved through nucleophilic aromatic substitution, followed by purification steps to ensure high purity. The optimization of these synthetic routes has been a focus of recent research efforts, with the aim of improving yield and reducing production costs.

From a structural perspective, the compound exhibits a planar geometry due to the aromaticity of the benzene ring. The electron-withdrawing effects of the bromine and fluorine atoms influence the electronic properties of the molecule, making it an interesting candidate for studying π-electron interactions in chemical reactions. These properties have been leveraged in recent studies to explore its role as an intermediate in organic synthesis reactions, particularly those involving coupling reactions.

In terms of biological activity, 4-Amino-2-bromo-6-fluorobenzoic acid has shown promising results in vitro assays targeting various enzymes and receptors. For instance, it has demonstrated inhibitory activity against certain kinases involved in cancer progression, suggesting its potential as a lead compound for anticancer drug development. Furthermore, its ability to modulate inflammatory pathways makes it a candidate for anti-inflammatory therapies.

The application of computational chemistry techniques has provided deeper insights into the molecular properties of 4-Amino-2-bromo-6-fluorobenzoic acid. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are crucial for understanding its interaction with biological targets. These computational studies have complemented experimental findings, paving the way for more efficient drug design strategies.

In conclusion, 4-Amino-2-bromo-6-fluorobenzoic acid (CAS No. 2090957-00-7) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new facets of this molecule's potential, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovations.